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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147

A Comparative Crystallographic Analysis of
Alkaline Earth Metal Picrates

A comprehensive examination of the crystal structures of alkaline earth metal picrates reveals
significant variations in their coordination environments, hydration states, and overall structural
motifs. This guide provides a detailed comparison of the crystallographic parameters of
magnesium, calcium, strontium, and barium picrates, supported by experimental data, to
elucidate the influence of the metal cation on the solid-state architecture of these energetic
materials.

Experimental Protocols

Synthesis of Alkaline Earth Metal Picrates:

The synthesis of alkaline earth metal picrates generally follows a straightforward aqueous
reaction.[1] A typical procedure involves the reaction of the corresponding alkaline earth metal
carbonate or oxide with a hot aqueous solution of picric acid.[1][2][3]

e An aqueous slurry of the appropriate alkaline earth metal carbonate (e.g., MgCOs, CaCOs,
SrCOs, BaCOs) or oxide (e.g., MgO) is prepared.[1]

¢ A hot solution of picric acid is slowly added to the slurry with continuous stirring.[2][3] The
reaction is often accompanied by the evolution of carbon dioxide when carbonates are used.
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[2]

o The mixture is heated and stirred until a clear, deep yellow solution is obtained, indicating the
formation of the metal picrate.[1]

» Any excess, unreacted picric acid is removed by extraction with a suitable organic solvent,
such as dichloromethane.[1]

e The aqueous solution is then concentrated, often by vacuum evaporation, to induce
crystallization of the hydrated metal picrate salt.[1][2]

e The resulting crystals are collected by filtration and can be recrystallized from a minimum
volume of hot water to improve purity and crystal quality.[1]

Single-Crystal X-ray Diffraction Analysis:

The determination of the crystal structures of the alkaline earth metal picrates is achieved
through single-crystal X-ray diffraction.

e Asuitable single crystal of the synthesized compound is selected and mounted on a
goniometer head.

e The crystal is placed in a four-circle diffractometer, and X-ray diffraction data are collected at
a specific temperature, typically 295 K.[4]

e The collected diffraction data are processed, and the crystal structure is solved using direct
methods.

e The structural model is then refined by least-squares methods to obtain accurate atomic
coordinates, thermal parameters, and other crystallographic details.[4]

Data Presentation: Crystallographic Parameters

The crystallographic data for the alkaline earth metal picrates are summarized in the tables
below for direct comparison.

Table 1: Crystal System and Space Group
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Compound

Crystal System

Space Group

Magnesium Picrate

Nonahydrate

Monoclinic

P2i/c

Calcium Picrate Pentahydrate

Orthorhombic

Pmab

Strontium Picrate

Pentahydrate

Monoclinic

C2/c

Barium Picrate Hexahydrate

Triclinic

P1

Table 2: Unit Cell Parameters

Compoun
d

a (A) b (A) c (A)

o (%)

B () y ()

Magnesiu

m Picrate

15.023(3)  6.718(4) 26.516(2)

Nonahydra
te

90

109.55(1) 90

Calcium

Picrate

24.169(6)  10.292(7)  8.554(2)

Pentahydra

te

90

90 90

Strontium

Picrate

24515(6)  10.142(6)  17.932(4)

Pentahydra
te

90

98.76(2) 90

Barium
Picrate
Hexahydrat
e

Note: Complete unit cell parameters for Barium Picrate Hexahydrate were not available in the

searched literature.
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Table 3: Coordination Environment and Hydration

.. L Number of Water
Metal Coordination Coordination

Compound . Molecules (Stable
Number Details
Form)
[Mg(OHz)e]?*
Magnesium Picrate hexaaqua complex;
6 , o 6.5[2][5]
Nonahydrate no direct coordination

with picrate anion.[1]

Coordinated by two
Calcium Picrate bidentate picrate
8 . 4.8[2][5][6]
Pentahydrate ligands and four water

molecules.[4][6]

Forms a linear

) ) polymer with bridging
Strontium Picrate
water molecules and 5.0-5.1[2][5]
Pentahydrate ] )
coordinated picrate

anions.

Forms a linear
polymer with bridging
10 picrate anions and 4.0[2][5][6]

coordinated water

Barium Picrate

Hexahydrate

molecules.

Mandatory Visualization

Caption: Workflow for the synthesis and comparative crystallographic analysis of alkaline earth
metal picrates.

Caption: Trend in coordination environment with increasing cation size in alkaline earth metal
picrates.
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The crystal structures of alkaline earth metal picrates exhibit a clear trend related to the ionic
radius of the metal cation.

e Magnesium Picrate: Due to the small size of the Mg?* ion, it forms a stable hexaaqua
complex, [Mg(OHz2)e]2*.[1] There is no direct interaction between the magnesium ion and the
picrate anions in the crystal lattice.[1] The picrate ions are instead involved in 1t-stacking
interactions.

o Calcium Picrate: The larger Ca2* ion allows for direct coordination with the picrate ligands.
In calcium picrate pentahydrate, the calcium atom is eight-coordinate, bonded to two
bidentate picrate anions and four water molecules.[4][6] This results in a discrete molecular
complex.

» Strontium and Barium Picrates: As the cationic size increases further for Sr2* and Ba2*, the
coordination numbers also increase to 8 and 10, respectively. Both strontium and barium
picrates form polymeric structures.[1] In strontium picrate pentahydrate, bridging water
molecules link the strontium centers into a linear chain.[1] In barium picrate hexahydrate,
both water molecules and picrate anions act as bridging ligands, creating a more complex
polymeric network.[1]

The degree of hydration also varies among the stable forms of these salts, with magnesium,
calcium, strontium, and barium picrates containing approximately 6.5, 4.8, 5.1, and 4.0 water
molecules per formula unit, respectively.[2][5] This variation in hydration, along with the
differing coordination modes, significantly influences the packing of the ions in the crystal lattice
and, consequently, the physical properties of these energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. connectsci.au [connectsci.au]

e 2.jes.or.jp [jes.or.jp]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://connectsci.au/ch/article-lookup/doi/10.1071/CH9951333
https://connectsci.au/ch/article-lookup/doi/10.1071/CH9951333
https://www.benchchem.com/product/b104147?utm_src=pdf-body
https://www.benchchem.com/product/b104147?utm_src=pdf-body
https://connectsci.au/ch/article-lookup/doi/10.1071/ch9790301
https://www.benchchem.com/product/b104147
https://connectsci.au/ch/article-lookup/doi/10.1071/CH9951333
https://connectsci.au/ch/article-lookup/doi/10.1071/CH9951333
https://connectsci.au/ch/article-lookup/doi/10.1071/CH9951333
https://www.jes.or.jp/mag/stem/Vol.64/documents/Vol.64,No.6,p.227-235.pdf
https://www.researchgate.net/publication/296575348_Synthesis_of_alkaline-earth_metal_picrates
https://www.benchchem.com/product/b104147?utm_src=pdf-custom-synthesis
https://connectsci.au/ch/article-lookup/doi/10.1071/CH9951333
https://www.jes.or.jp/mag/stem/Vol.64/documents/Vol.64,No.6,p.227-235.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 3.jes.or.jp [jes.or.jp]

e 4. connectsci.au [connectsci.au]

e 5. researchgate.net [researchgate.net]

e 6. Calcium picrate | 16824-78-5 | Benchchem [benchchem.com]

 To cite this document: BenchChem. [A comparative analysis of the crystal structures of
alkaline earth metal picrates.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104147#a-comparative-analysis-of-the-crystal-
structures-of-alkaline-earth-metal-picrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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